Cas no 2563-98-6 (Acetamide,2,2-dichloro-N-(3-methylphenyl)-)

• Product Name: Acetamide,2,2-dichloro-N-(3-methylphenyl)-
• CAS No: 2563-98-6
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 280700
• PubChem ID: 244465
• Update Time: 2025-04-19

Acetamide,2,2-dichloro-N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2-dichloro-N-(3-methylphenyl)-
• 3-Methylbutyl dichloroacetate
• AC1L3KK2
• Acetic acid,2,2-dichloro-, 3-methylbutyl ester
• Aceticacid, dichloro-, 3-methylbutyl ester (9CI)
• AG-F-32215
• CTK4H8457
• Dichloracet-m-toluidid
• Dichloraceto-m-toluidid
• Dichlor-essigsaeure-isopentylester
• Dichloressigsaeure-m-toluidid
• Dichloroacetic acid 3-methylbutyl ester
• i-Pentyldichloracetat
• Isopentyl dichloroacetate
• N-Dichloracetyl-m-toluidin
• AKOS003871933
• DTXSID20948490
• Acetamide, N-(3-methylphenyl)-2,2-dichloro-
• NSC55379
• CHEMBL1240764
• NSC-55379
• 2563-98-6
• JUXKBLADHIZLJE-UHFFFAOYSA-N
• 2,2-Dichloro-N-(3-methylphenyl)ethanimidic acid

• Inchi： 1S/C9H9Cl2NO/c1-6-3-2-4-7(5-6)12-9(13)8(10)11/h2-5,8H,1H3,(H,12,13)
• InChI Key： JUXKBLADHIZLJE-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC=C(C)C=1)=O)Cl

Computed Properties

• Exact Mass: 217.00627
• Monoisotopic Mass: 217.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 3

Experimental Properties

• Density: 1.346
• Boiling Point: 343.7°Cat760mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.594
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides